Cas no 631898-98-1 (Benzoic acid, 4-(bromomethyl)-, 4-formylphenyl ester)

• Product Name: Benzoic acid, 4-(bromomethyl)-, 4-formylphenyl ester
• CAS No: 631898-98-1
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 427079
• PubChem ID: 71381375
• Update Time: 2025-04-19

Benzoic acid, 4-(bromomethyl)-, 4-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(bromomethyl)-, 4-formylphenyl ester
• (4-formylphenyl) 4-(bromomethyl)benzoate
• 4-Formylphenyl 4-(bromomethyl)benzoate
• 631898-98-1
• DTXSID40803830

• Inchi： 1S/C15H11BrO3/c16-9-11-1-5-13(6-2-11)15(18)19-14-7-3-12(10-17)4-8-14/h1-8,10H,9H2
• InChI Key： UMLURWRGXOGKLN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC2C=CC(C=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 317.98913
• Monoisotopic Mass: 317.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37